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Compound of Interest

Compound Name: A-582941 dihydrochloride

Cat. No.: B7910015 Get Quote

Technical Support Center: A-582941
Dihydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of A-582941 dihydrochloride in

aqueous buffers. Below you will find troubleshooting guides, frequently asked questions

(FAQs), and detailed experimental protocols to ensure successful preparation of this compound

for your experiments.

Solubility Data Summary
A-582941 dihydrochloride is a partial agonist of the α7 nicotinic acetylcholine receptor (α7

nAChR) and is noted for its good water solubility, particularly at a pH below 8.[1] The table

below summarizes its solubility in various solvents.
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Solvent Concentration Remarks

Water (pH < 8) 10 mg/mL

The molecule is substantially in

the more hydrophilic

monoprotonated state.[1]

DMSO 100 mg/mL (283.05 mM)

Ultrasonic treatment may be

needed. Hygroscopic DMSO

can negatively impact

solubility; use freshly opened

solvent.[2]

1 eq. HCl 50 mM ---

Experimental Protocol: Preparation of A-582941
Dihydrochloride in Aqueous Buffer
This protocol details a recommended procedure for preparing a working solution of A-582941
dihydrochloride in a common aqueous buffer, such as Phosphate Buffered Saline (PBS), for

in vitro assays. The key to avoiding precipitation is a stepwise dilution of a high-concentration

DMSO stock solution.

Materials:

A-582941 dihydrochloride powder

Anhydrous/low-moisture Dimethyl Sulfoxide (DMSO)

Sterile aqueous buffer (e.g., PBS, pH 7.4)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:
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Prepare a High-Concentration Stock Solution in DMSO:

Weigh the desired amount of A-582941 dihydrochloride powder in a sterile tube.

Add the appropriate volume of anhydrous DMSO to achieve a high concentration (e.g., 10-

50 mM).

Vortex thoroughly until the powder is completely dissolved. Gentle warming (e.g., 37°C) or

sonication can be used to aid dissolution.

Pre-warm the Aqueous Buffer:

Warm the target aqueous buffer to room temperature or 37°C. This can help increase the

solubility of the compound upon dilution.

Stepwise Dilution:

Instead of adding the DMSO stock directly to the final volume of the buffer, perform a

stepwise dilution.

In a new sterile tube, add a volume of the pre-warmed buffer that is at least 5-10 times the

volume of the DMSO stock you will be adding.

While vortexing the buffer, slowly add the required volume of the DMSO stock solution

drop-wise to the buffer.

Continue to add the buffer in small increments while continuously mixing until the final

desired concentration and volume are reached.

Final Check and Use:

Visually inspect the final solution for any signs of precipitation.

If a precipitate is observed, attempt to redissolve it by gentle warming and sonication. If

the precipitate persists, you may need to reconsider the final concentration or the buffer

composition.
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For cell-based assays, ensure the final concentration of DMSO is compatible with your

cells (typically ≤ 0.5%).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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